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Bastadins from lanthella basta

Bastadins are a class of brominated tyrosine-derived compounds, and multiple studies have isolated them
from the marine sponge Ianthella basta. The table below summarizes the key bastadins identified and their

observed biological activities.

Sponge . -
Compound Name Reported Bioactivities
Source
Bastadin 10 lanthella Growth inhibition of human cancer cell lines; inhibition of Gram-
basta [1] positive bacteria [1]
Bastadin 6 lanthella Selective anti-proliferative activity against human umbilical vein
basta [2] endothelial cells (HUVECS); induction of apoptosis; inhibition of
tumor angiogenesis in vivo [2]
Other Bastadins lanthella Anthelmintic (inhibition of Haemonchus contortus larvae) [3];
(e.q., 4,8, 13) basta [3] [1] antibacterial [1]; anti-angiogenic [2]

[2]

Clues to the Biosynthetic Origin
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While the exact machinery for bastadin synthesis is not yet defined, recent studies on Ianthella basta reveal a
highly specialized and communicative relationship between the sponge and its symbionts, which is a

common prerequisite for collaborative natural product synthesis.

¢ Specialized Metabolic Exchange: A 2023 study demonstrated that the dominant
gammaproteobacterial symbiont of lanthella basta, 'Candidatus Taurinisymbion ianthellae’, actively
imports and processes taurine, a sulfonate metabolite that is very abundant in sponges [4]. The
symbiont incorporates the carbon and nitrogen from taurine and exports sulfate and ammonia. The
ammonia is then used by the sponge's thaumarchaeal symbiont, 'Candidatus Nitrosospongia
ianthellae' [4]. This shows a tightly coupled metabolic loop involving sponge-derived compounds.

e Evidence for Interkingdom Signaling: Another line of research, focusing on a different sponge
(Amphimedon queenslandica), found that its bacterial symbionts produce neurotransmitter-like
molecules, including dopamine and trace amines [5]. The sponge larva expresses receptors for
these compounds, and exposure to them alters its swimming behavior, proving that sponge hosts can
detect and respond to symbiont-derived signals [5]. This establishes a principle: sponges and their
microbes can communicate via small molecules.

The following diagram illustrates the types of sophisticated host-symbiont interactions that have been

documented in sponges, providing a framework for how bastadin biosynthesis could occur.
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Documented host-symbiont interactions that could underpin collaborative biosynthesis.

Proposed Experimental Workflow

To definitively determine the origin of bastadin 10, you would need to employ a combination of modern

techniques. The workflow below outlines a potential experimental approach.

1. Multi-omics Data Collection

4. Compound Localization

Click to download full resolution via product page

A multi-disciplinary experimental workflow to elucidate bastadin biogenesis.
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Research Implications and Future Directions

The strong biological activity of bastadins makes their biosynthesis a compelling target.

e For Drug Discovery: Understanding whether bastadin 10 is produced by the host, a symbiont, or
through a collaborative pathway is crucial for developing a reliable and sustainable supply, which is a
major challenge in marine drug development [6].

e Guiding Experiments: The confirmed metabolic integration in lanthella basta [4] makes the
hypothesis of a collaborative biosynthesis for bastadins highly plausible. Future research should
prioritize the multi-omics and functional validation approach outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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